Cas no 4501-51-3 (1-cyclohexyl-2,4-dimethylbenzene)

• Product Name: 1-cyclohexyl-2,4-dimethylbenzene
• CAS No: 4501-51-3
• MF: C₁₄H₂₀
• MW: 188.308604240417
• CID: 1516701
• PubChem ID: 604741
• Update Time: 2025-04-21

1-cyclohexyl-2,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-2,4-dimethylbenzene
• 3-Pyrrolidinecarboxamide, N,1-dicyclohexyl-2,4,5-trioxo-
• 1-Cicloesil-3-pirrolidino-2,4,5-trion-3-N-cicloesilcarbossamide [Italian]
• BRN 0312124
• 1-cyclohexyl-2,4-dimethyl-benzene
• 1-Cyclohexyl-2,4,5-trioxo-pyrrolidin-3-carbonsaeure-cyclohexylamid
• 4-22-00-03248 (Beilstein Handbook Reference)
• 1-Cyclohexylpyrrolidin-2,4,5-trion-3-(N-cyclohexylcarboxamid)
• 1-cyclohexyl-2,4,5-trioxo-pyrrolidine-3-carboxylic acid cyclohexylamide
• 1-Cyclohexyl-2,4,5-trioxopyrrolidine-3-N-cyclohexylcarboxamide
• NSC618836
• LS-137356
• 1,3-dimethyl-4-cyclohexylbenzene
• AC1L7DAS
• 1-Cyclohexyl-2,4-dimethyl-benzol
• 3-Pyrrolidinecarboxamide, N,1-dicyclohexyl-2,4,5-trioxo-; 1-Cicloesil-3-pirrolidino-2,4,5-trion-3-N-cicloesilcarbossamide [Italian]; BRN 0312124; 1-cyclohexyl-2,4-dimethyl-benzene; 1-Cyclohexyl-2,4,5-trioxo-pyrrolidin-3-carbonsaeure-cyclohexylamid; 4-22-00-03248 (Beilstein Handbook Reference); 1-Cyclohexylpyrrolidin-2,4,5-trion-3-(N-cyclohexylcarboxamid); 1-cyclohexyl-2,4,5-trioxo-pyrrolidine-3-carboxylic acid cyclohexylamide; 1-Cyclohe
• DTXSID401301835
• 4501-51-3
• AGLWOTGIKIGSJD-UHFFFAOYSA-N
• 1-Cyclohexyl-2,4-dimethylbenzene #

• Inchi： 1S/C14H20/c1-11-8-9-14(12(2)10-11)13-6-4-3-5-7-13/h8-10,13H,3-7H2,1-2H3
• InChI Key： AGLWOTGIKIGSJD-UHFFFAOYSA-N
• SMILES： C1(C2C=CC(C)=CC=2C)CCCCC1

Computed Properties

• Exact Mass: 188.1566
• Monoisotopic Mass: 188.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes